Cas no 1396629-77-8 (1-(2-fluorophenyl)-5-(pyridin-2-yl)-N-3-(trifluoromethoxy)phenyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(2-fluorophenyl)-5-(pyridin-2-yl)-N-3-(trifluoromethoxy)phenyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1396629-77-8
• MF: C₂₁H₁₃F₄N₅O₂
• MW: 443.3538377285
• CID: 6277771
• PubChem ID: 71793907
• Update Time: 2025-05-22

1-(2-fluorophenyl)-5-(pyridin-2-yl)-N-3-(trifluoromethoxy)phenyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)-5-(pyridin-2-yl)-N-3-(trifluoromethoxy)phenyl-1H-1,2,3-triazole-4-carboxamide
• VU0540996-1
• 1396629-77-8
• 1-(2-fluorophenyl)-5-(pyridin-2-yl)-N-(3-(trifluoromethoxy)phenyl)-1H-1,2,3-triazole-4-carboxamide
• 1-(2-fluorophenyl)-5-(pyridin-2-yl)-N-[3-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide
• 1-(2-fluorophenyl)-5-pyridin-2-yl-N-[3-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide
• 1-(2-fluorophenyl)-5-pyridin-2-yl-N-[3-(trifluoromethoxy)phenyl]triazole-4-carboxamide
• F6247-0711
• AKOS024544365

• Inchi： 1S/C21H13F4N5O2/c22-15-8-1-2-10-17(15)30-19(16-9-3-4-11-26-16)18(28-29-30)20(31)27-13-6-5-7-14(12-13)32-21(23,24)25/h1-12H,(H,27,31)
• InChI Key： LXDSLUOZTWVMMI-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1C(C2C=CC=CN=2)=C(C(NC2C=CC=C(C=2)OC(F)(F)F)=O)N=N1

Computed Properties

• Exact Mass: 443.10053732g/mol
• Monoisotopic Mass: 443.10053732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 81.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-(2-fluorophenyl)-5-(pyridin-2-yl)-N-3-(trifluoromethoxy)phenyl-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of 1-(2-fluorophenyl)-5-(pyridin-2-yl)-N-3-(trifluoromethoxy)phenyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 1396629-77-8)

1-(2-fluorophenyl)-5-(pyridin-2-yl)-N-3-(trifluoromethoxy)phenyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 1396629-77-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique triazole core, which is known for its versatility in drug design and material science. The presence of fluorophenyl, pyridinyl, and trifluoromethoxyphenyl substituents enhances its potential for bioactivity, making it a subject of interest for researchers exploring novel therapeutic agents.

The compound's molecular structure combines a 1,2,3-triazole ring with a carboxamide functional group, which is often associated with enhanced binding affinity in biological systems. Its CAS number 1396629-77-8 serves as a unique identifier in chemical databases, facilitating its study and application in various fields. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given the structural similarities to other bioactive molecules in these categories.

In recent years, the demand for fluorinated compounds like 1-(2-fluorophenyl)-5-(pyridin-2-yl)-N-3-(trifluoromethoxy)phenyl-1H-1,2,3-triazole-4-carboxamide has surged due to their stability and metabolic resistance. This aligns with the growing trend in medicinal chemistry to develop longer-lasting pharmaceuticals with reduced dosing frequencies. The compound's trifluoromethoxy group is particularly noteworthy, as it often improves lipophilicity and membrane permeability, key factors in drug bioavailability.

From a synthetic chemistry perspective, the preparation of CAS 1396629-77-8 typically involves click chemistry approaches, specifically copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. This method is favored for its high yield and selectivity in forming the 1,2,3-triazole core. The compound's purity and characterization are typically confirmed through HPLC, NMR spectroscopy, and mass spectrometry, ensuring its suitability for research applications.

The potential applications of 1-(2-fluorophenyl)-5-(pyridin-2-yl)-N-3-(trifluoromethoxy)phenyl-1H-1,2,3-triazole-4-carboxamide extend beyond pharmaceuticals. In material science, its robust aromatic system and heterocyclic structure make it a candidate for developing advanced organic electronic materials. Additionally, its stability under various conditions suggests potential uses in agrochemical formulations, where durability in field conditions is paramount.

Market trends indicate increasing interest in triazole derivatives, driven by their broad utility in drug discovery. The unique combination of fluorine and pyridine moieties in CAS 1396629-77-8 positions it as a valuable building block for medicinal chemistry projects. Researchers are actively exploring its interactions with biological targets, with preliminary studies suggesting promising activity against certain enzyme families.

For laboratories working with 1-(2-fluorophenyl)-5-(pyridin-2-yl)-N-3-(trifluoromethoxy)phenyl-1H-1,2,3-triazole-4-carboxamide, proper handling and storage are essential to maintain its integrity. While not classified as hazardous, standard precautions for organic compounds should be observed, including storage in cool, dry conditions away from strong oxidizers. The compound's stability profile makes it suitable for long-term research projects requiring consistent quality over time.

The future outlook for CAS 1396629-77-8 appears promising, with ongoing investigations into its pharmacological properties. As the pharmaceutical industry continues to prioritize targeted therapies and precision medicine, compounds with such specific structural features are likely to play increasingly important roles. Its development status in various research pipelines warrants close monitoring by stakeholders in drug discovery and chemical innovation.

In conclusion, 1-(2-fluorophenyl)-5-(pyridin-2-yl)-N-3-(trifluoromethoxy)phenyl-1H-1,2,3-triazole-4-carboxamide represents an exciting area of research at the intersection of medicinal chemistry and material science. Its unique structural attributes and potential applications across multiple industries make it a compound worth watching in coming years. Researchers interested in heterocyclic compounds or fluorinated pharmaceuticals should consider its versatile properties for their next innovative projects.